Cas no 1001200-60-7 (4-Fluoro-3-methylphenylboronic Acid Pinacol Ester)

4-Fluoro-3-methylphenylboronic Acid Pinacol Ester structure
1001200-60-7 structure
Product Name:4-Fluoro-3-methylphenylboronic Acid Pinacol Ester
CAS No:1001200-60-7
MF:C13H18BFO2
MW:236.090227603912
MDL:MFCD18729904
CID:1024592
PubChem ID:56776823
Update Time:2025-04-20

4-Fluoro-3-methylphenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Fluoro-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4-Fluoro-3-Methylphenylboronic acid, pinacol ester
    • AK-93605
    • ANW-53320
    • CTK8B6347
    • KB-222747
    • MolPort-020-003-603
    • CS-0034026
    • SCHEMBL14616470
    • Z1336745094
    • MFCD18729904
    • 4-Fluoro-3-methylphenylboronic acid pinacol ester
    • H11886
    • AKOS015999554
    • 1001200-60-7
    • DTXSID50718421
    • 1,3,2-Dioxaborolane, 2-(4-fluoro-3-methylphenyl)-4,4,5,5-tetramethyl-
    • EN300-1425756
    • AS-2631
    • 4-Fluoro-3-Methylbenzeneboronic acid pinacol ester, 96%
    • 4-Fluoro-3-methylphenylboronic Acid Pinacol Ester
    • MDL： MFCD18729904
    • Inchi： 1S/C13H18BFO2/c1-9-8-10(6-7-11(9)15)14-16-12(2,3)13(4,5)17-14/h6-8H,1-5H3
    • InChI Key： UNTVLIKQVDPHFS-UHFFFAOYSA-N
    • SMILES： FC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1C

Computed Properties

  • Exact Mass: 236.13800
  • Monoisotopic Mass: 236.1383881g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46000
  • LogP: 2.43330

4-Fluoro-3-methylphenylboronic Acid Pinacol Ester Security Information

4-Fluoro-3-methylphenylboronic Acid Pinacol Ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Fluoro-3-methylphenylboronic Acid Pinacol Ester Pricemore >>

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 1001200-60-7 95%
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AK Scientific
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4-Fluoro-3-methylphenylboronic Acid Pinacol Ester Production Method

Production Method 1

76-09-5 76-09-5
1646842-23-0 1646842-23-0
1646842-24-1 1646842-24-1
1001200-60-7 1001200-60-7
903895-56-7 903895-56-7
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; 14 h, 20 °C
Reference
Regioselective electrophilic borylation of haloarenes
Del Grosso, Alessandro; et al, Chemical Communications (Cambridge, 2015, 51(14), 2878-2881

Production Method 2

73183-34-3 73183-34-3
1001200-60-7 1001200-60-7
1192548-08-5 1192548-08-5
903895-56-7 903895-56-7
Reaction Conditions
1.1 Catalysts: Sodium triethylborohydride ,  2094503-97-4 Solvents: Tetrahydrofuran ;  2 min, rt
1.2 Reagents: Cyclohexene ;  24 h, 100 °C
Reference
Cobalt-Catalyzed Regioselective Borylation of Arenes: N-Heterocyclic Silylene as an Electron Donor in the Metal-Mediated Activation of C-H Bonds
Ren, Hailong; et al, Chemistry - A European Journal, 2017, 23(24), 5663-5667

Production Method 3

76-09-5 76-09-5
1001200-60-7 1001200-60-7
903895-56-7 903895-56-7
Reaction Conditions
1.1 Reagents: Aluminum chloride ,  (T-4)-Trichloro(N,N,4-trimethylbenzenamine)boron Solvents: DMSO-d6 ;  1 h, 100 °C; 100 °C → rt
1.2 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; 14 h, 20 °C
Reference
Regioselective electrophilic borylation of haloarenes
Del Grosso, Alessandro; et al, Chemical Communications (Cambridge, 2015, 51(14), 2878-2881

Production Method 4

1001200-60-7 1001200-60-7
903895-56-7 903895-56-7
Reaction Conditions
1.1 Reagents: Aluminum chloride ,  Pyridinium, 1-(dichloroboryl)-2,6-dimethyl-, (T-4)-tetrachloroaluminate(1-) (1:1… Solvents: DMSO-d6 ;  1 h, 140 °C
2.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; 14 h, 20 °C
Reference
Regioselective electrophilic borylation of haloarenes
Del Grosso, Alessandro; et al, Chemical Communications (Cambridge, 2015, 51(14), 2878-2881

Production Method 5

73183-34-3 73183-34-3
1001200-60-7 1001200-60-7
1192548-08-5 1192548-08-5
903895-56-7 903895-56-7
Reaction Conditions
1.1 Catalysts: 2071741-36-9 Solvents: Tetrahydrofuran ;  24 h, 80 °C
Reference
C(sp2)-H Borylation of fluorinated arenes using an air-stable cobalt precatalyst: electronically enhanced site selectivity enables synthetic opportunities
Obligacion, Jennifer V.; et al, Journal of the American Chemical Society, 2017, 139(7), 2825-2832

4-Fluoro-3-methylphenylboronic Acid Pinacol Ester Raw materials

4-Fluoro-3-methylphenylboronic Acid Pinacol Ester Preparation Products

4-Fluoro-3-methylphenylboronic Acid Pinacol Ester Related Literature

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